Cas no 149947-00-2 (1-(2,3,5,6-Tetrafluorophenyl)prop-2-en-1-ol)

1-(2,3,5,6-Tetrafluorophenyl)prop-2-en-1-ol structure
149947-00-2 structure
Product Name:1-(2,3,5,6-Tetrafluorophenyl)prop-2-en-1-ol
CAS No:149947-00-2
MF:C9H6F4O
MW:206.136956691742
CID:5754172
PubChem ID:165678761
Update Time:2023-11-18

1-(2,3,5,6-Tetrafluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 149947-00-2
    • EN300-1820775
    • 1-(2,3,5,6-tetrafluorophenyl)prop-2-en-1-ol
    • α-Ethenyl-2,3,5,6-tetrafluorobenzenemethanol
    • 1-(2,3,5,6-Tetrafluorophenyl)prop-2-en-1-ol
    • Inchi: 1S/C9H6F4O/c1-2-6(14)7-8(12)4(10)3-5(11)9(7)13/h2-3,6,14H,1H2
    • InChI Key: HHXHBAJIJDEXCF-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=C(C=1C(C=C)O)F)F)F

Computed Properties

  • Exact Mass: 206.03547746g/mol
  • Monoisotopic Mass: 206.03547746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

1-(2,3,5,6-Tetrafluorophenyl)prop-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1820775-0.05g
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1820775-10.0g
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Enamine
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